4,6-dimethyl-2-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine

• IUPAC Name: 6-[5-(4,6-dimethylpyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H20N8/c1-11-5-12(2)20-17(19-11)24-8-13-6-23(7-14(13)9-24)16-4-3-15-21-18-10-25(15)22-16/h3-5,10,13-14H,6-9H2,1-2H3
• InChI Key: VDPIHHSYMJUJCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4)C
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol
• CAS No.: 2640955-45-7

Description

This compound is a polycyclic heterocyclic molecule featuring a pyrimidine core substituted with a [1,2,4]triazolo[4,3-b]pyridazine ring and an octahydropyrrolo[3,4-c]pyrrole moiety. Its structural complexity confers unique physicochemical and pharmacological properties. The pyrimidine ring (4,6-dimethyl substitution) enhances metabolic stability, while the fused triazolopyridazine system contributes to π-π stacking interactions with biological targets. The octahydropyrrolo[3,4-c]pyrrole group introduces conformational rigidity and modulates solubility . Synthetically, such compounds are often prepared via multi-step routes involving hydrazine-mediated cyclization or nucleophilic substitutions, as seen in analogous systems .

Mechanism of Action

Target of Action

The primary targets of this compound are likely to be a variety of enzymes and receptors in the biological system. The triazole nucleus, a component of this compound, is known to interact with these targets, leading to versatile biological activities. The compound may also target specific enzymes such as CDK2, which is involved in cancer progression.

Mode of Action

The compound interacts with its targets by binding to them, which can lead to changes in their function. For instance, it may inhibit enzymes like CDK2, thereby affecting the progression of cancer. The ability of the triazole nucleus to accept and donate hydrogen bonds makes it a precise pharmacophore, enabling specific interactions with different target receptors.

Biochemical Pathways

The compound’s interaction with its targets can affect various biochemical pathways. For example, it may inhibit enzymes involved in cancer progression, thereby affecting the pathways that these enzymes are part of. The compound’s diverse pharmacological activities suggest that it may affect a wide range of pathways.

Result of Action

The result of the compound’s action depends on its specific targets and the pathways it affects. For instance, if the compound targets and inhibits enzymes involved in cancer progression, it could potentially have anticancer effects. The compound’s diverse pharmacological activities suggest that it could have a range of molecular and cellular effects.

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the synthesis of similar compounds has been achieved in water, suggesting that aqueous environments could be suitable for the action of this compound. .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with structurally related heterocycles, focusing on molecular features, synthesis, and biological relevance.

Table 1: Comparative Analysis of Key Features

Compound Name	Core Structure	Key Substituents/Modifications	Biological Activity/Application	Synthesis Route	Reference
4,6-Dimethyl-2-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine	Pyrimidine + triazolopyridazine + bicyclic amine	Octahydropyrrolo[3,4-c]pyrrole	Potential kinase inhibition (analogous to allopurinol derivatives)	Multi-step cyclization with hydrazine and amine nucleophiles
Pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine (Compound 7, )	Pyrazolo-triazolo-pyrimidine	Aromatic/alkyl substituents at pyrimidine	Anticancer, antimicrobial	Isomerization from pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives
2-(2-Aryl-5-methyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine-9-yl)acetonitrile (6)	Pyrazolo-triazolo-pyrimidine	Aryl groups at position 2	Antiviral (analogous to allopurinol)	Reaction of oxazine derivatives with hydrazides in dioxane
8-(5-Bromopyrimidin-2-yl)-3,6,6-triphenyl-5,6,7,8-tetrahydro[1,2,4]triazolo[3,4-f][1,3,5]triazaphosphinin-6-ol (5c)	Triazolo-triazaphosphinine	Bromopyrimidinyl and phenyl groups	Antifungal, enzyme inhibition	Phosphorus-based cyclization with triazole precursors
5-Hydroxy-3-methyl-1-(4,6-dimethylpyrimidin-2-yl)pyrazol-4-yl-1,3-butanedione (4, )	Pyrazole-pyrimidine	Hydroxy and butanedione moieties	Anti-inflammatory, antioxidant	Condensation of dehydroacetic acid with hydrazino-pyrimidine

Key Findings from Comparative Analysis

Structural Complexity and Solubility :

• The octahydropyrrolo[3,4-c]pyrrole group in the target compound enhances solubility compared to purely aromatic analogs (e.g., aryl-substituted pyrazolo-triazolo-pyrimidines in and ) due to its bicyclic amine structure, which introduces polar N-H bonds .
• In contrast, bromine-substituted derivatives (e.g., compound 5c in ) exhibit lower aqueous solubility but higher lipophilicity, favoring membrane penetration .

Synthetic Accessibility :

• The target compound’s synthesis likely parallels methods used for pyrazolo-triazolo-pyrimidines (), involving hydrazine-mediated cyclization. However, the octahydropyrrolo[3,4-c]pyrrole moiety requires additional steps, such as reductive amination or ring-closing metathesis .
• Single-step routes (e.g., ’s reaction of oxazine derivatives with hydrazides) are less feasible for the target compound due to steric hindrance from the bicyclic amine .

Biological Activity: Triazolopyridazine-pyrimidine hybrids (like the target compound) are hypothesized to inhibit kinases or purine-metabolizing enzymes, akin to allopurinol analogs () . Isomerization-prone systems (e.g., ’s pyrazolo-triazolo-pyrimidines) show variable bioactivity depending on the triazole ring’s position, suggesting the target compound’s [4,3-b] configuration may confer specificity .

Stability and Isomerization :

• Unlike pyrazolo-triazolo-pyrimidines (), the target compound’s fused triazolopyridazine system resists isomerization under standard conditions, enhancing metabolic stability .